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Compound of Interest

Compound Name: Mesuaxanthone B

Cat. No.: B192604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mesuaxanthone B, also known as 1,5,6-trihydroxyxanthone, is a naturally occurring xanthone

found in plants of the Mesua genus, notably Mesua ferrea. Xanthones are a class of

polyphenolic compounds recognized for their diverse pharmacological activities. This technical

guide provides a comprehensive overview of the physical and chemical properties of

Mesuaxanthone B, its biological activity with a focus on its cytotoxic effects, and detailed

experimental protocols relevant to its study.

Physical and Chemical Properties
Mesuaxanthone B is a yellow solid with a molecular formula of C₁₃H₈O₅ and a molecular

weight of 244.20 g/mol .[1] While comprehensive quantitative solubility data is not readily

available, xanthones, in general, exhibit low solubility in water and higher solubility in organic

solvents such as dimethyl sulfoxide (DMSO), ethanol, and acetone.[2][3]

Table 1: Physicochemical Properties of Mesuaxanthone
B
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Property Value Reference(s)

Molecular Formula C₁₃H₈O₅ [1]

Molecular Weight 244.20 g/mol [1]

CAS Number 5042-03-5

Appearance Yellow solid

Melting Point 251–252 °C

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

Table 2: Spectroscopic Data for Mesuaxanthone B
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Spectroscopic Technique Data Reference(s)

¹H-NMR (CD₃OD, 500 MHz)

δ/ppm = 6.09 (1H, d, J = 2.07

Hz, H-7), 6.20 (1H, d, J = 2.07

Hz, H-5), 6.64 (1H, d, J = 8.50

Hz, H-2), 6.78 (1H, d, J = 8.50

Hz, H-4), 7.49 (1H, t, J = 8.36

Hz, H-3)

¹³C-NMR (CD₃OD, 125 MHz)

δ/ppm = 95.8 (C-7), 100.0 (C-

5), 107.9 (C-8a), 111.4 (C-8b),

115.9 (C-4), 128.4 (C-2), 137.6

(C-3), 157.4 (C-4a), 159.4 (C-

4b), 162.3 (C-1), 164.2 (C-6),

169.9 (C-8), 185.1 (C-9)

FTIR (KBr)

v/cm⁻¹: 3448 (O–H), 1604

(C=O), 1458 (C=C), 1273 (C–

O–C)

UV-Vis (EtOH) λmax

Not explicitly reported for this

compound, but xanthones

typically show absorptions

around 240-260, 310-330, and

360-380 nm.

Mass Spectrometry (MS) m/z = 244 [M]⁺

Biological Activity: Cytotoxicity
Mesuaxanthone B has demonstrated significant cytotoxic activity against various human

cancer cell lines. This suggests its potential as a lead compound for the development of novel

anticancer agents.

Table 3: Cytotoxic Activity of Mesuaxanthone B (IC₅₀
values)
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Cell Line Cancer Type IC₅₀ (µg/mL) Reference(s)

A375 Melanoma 5.73

PC-3 Prostate Cancer 5.93

HaCaT Keratinocyte 8.94

Potential Signaling Pathways
While the precise molecular mechanisms of Mesuaxanthone B are still under investigation,

many xanthone derivatives have been shown to induce apoptosis and inhibit cancer cell

proliferation by modulating key signaling pathways. Based on studies of similar compounds,

potential pathways affected by Mesuaxanthone B could include the MAPK and PI3K/Akt

signaling cascades, which are crucial regulators of cell growth, survival, and apoptosis. Further

research is necessary to elucidate the specific targets of Mesuaxanthone B within these

pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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